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Compound of Interest

Compound Name: YM-58483

Cat. No.: B1682358 Get Quote

Technical Support Center: YM-58483
Welcome to the technical support center for YM-58483. This resource is designed to assist

researchers, scientists, and drug development professionals in troubleshooting common issues

related to the stability of YM-58483 in culture media.

Frequently Asked Questions (FAQs)
Q1: What is YM-58483 and what is its mechanism of action?

A1: YM-58483, also known as BTP2, is a potent and selective inhibitor of store-operated Ca²⁺

entry (SOCE).[1][2][3] It functions by blocking calcium release-activated calcium (CRAC)

channels, which are crucial for the activation of non-excitable cells like lymphocytes.[1][2][3]

This inhibition of calcium influx leads to immunosuppressive and anti-inflammatory effects by

suppressing cytokine production and T-cell proliferation.[1][2][3]

Q2: What are the common signs of YM-58483 instability in culture media?

A2: The most common sign of YM-58483 instability in aqueous-based culture media is

precipitation. This can manifest as visible particulate matter, cloudiness in the media, or a thin

film at the bottom of the culture vessel. This precipitation indicates that the compound is

coming out of solution, leading to a decrease in its effective concentration and potentially

causing experimental variability.
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Q3: What are the primary causes of YM-58483 precipitation in cell culture?

A3: YM-58483 is a hydrophobic molecule with limited aqueous solubility.[4] Precipitation is

often triggered by:

High Concentration: Exceeding the solubility limit of YM-58483 in the specific culture

medium.

Solvent Shock: Rapidly diluting a concentrated stock solution (typically in DMSO) into the

aqueous culture medium can cause the compound to "crash out" of solution.

Temperature Fluctuations: Adding a cold stock solution to warm media can decrease

solubility. Similarly, storing media containing YM-58483 at lower temperatures can promote

precipitation.

pH Shifts: Although YM-58483's activity appears stable between pH 6.0 and 8.0, significant

deviations from the optimal physiological pH of the culture medium (typically 7.2-7.4) could

potentially affect its solubility.

Interaction with Media Components: While not extensively documented for YM-58483,

hydrophobic compounds can sometimes interact with salts, proteins (like those in fetal

bovine serum), or other components in the media, leading to precipitation.

Q4: How should I prepare and store YM-58483 stock solutions?

A4: To ensure the stability of your YM-58483, follow these storage and handling guidelines.
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Parameter Recommendation Rationale

Stock Solution Solvent
High-purity, anhydrous DMSO

or Ethanol

YM-58483 is readily soluble in

these organic solvents. Using

anhydrous solvents minimizes

the introduction of water, which

can promote precipitation.

Stock Solution Concentration 10-50 mM

Preparing a concentrated

stock allows for smaller

volumes to be added to the

culture media, minimizing the

final solvent concentration.

Storage of Solid Compound
Store at -20°C under

desiccating conditions.

Protects the compound from

degradation due to moisture

and temperature. Can be

stored for up to 12 months

under these conditions.[5]

Storage of Stock Solutions
Aliquot into single-use volumes

and store at -20°C or -80°C.

Aliquoting prevents repeated

freeze-thaw cycles which can

lead to degradation and

precipitation. Stored properly,

stock solutions can be stable

for extended periods.[3]

Troubleshooting Guide: YM-58483 Instability and
Precipitation
This guide provides a step-by-step approach to diagnose and resolve issues with YM-58483
instability in your cell culture experiments.

Problem: I observe precipitation immediately after
adding YM-58483 to my culture medium.
This is likely due to "solvent shock" or exceeding the compound's solubility limit.
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Immediate Precipitation Observed

Was the final DMSO concentration >0.5%?

Reduce DMSO concentration by preparing a more concentrated stock or using serial dilutions.

Yes

Was the YM-58483 stock added directly to the full volume of media?

No

Issue Resolved

Use a stepwise dilution method. Add the stock to a small volume of media first, mix well, then add to the final volume.

Yes

Is the final concentration of YM-58483 high?

No

Perform a dose-response experiment to determine the maximum soluble concentration with a biological effect.

Yes

No
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Precipitation After Incubation

Is the incubator temperature stable and is evaporation being minimized?

Ensure proper incubator function and humidity to prevent media concentration.

No

Are you working in low-serum or serum-free conditions?

Yes

Issue Resolved

Consider adding a low percentage of BSA (e.g., 0.1-0.5%) to help solubilize the compound.

Yes

Is the media pH stable?

No

Verify media buffering capacity and incubator CO2 levels.

No

Is the compound potentially light-sensitive?

Yes

Protect plates from direct light exposure.

Yes

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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